MAC glucuronide phenol-linked SN-38

ADC payload screening Camptothecin drug-linker Cytotoxicity profiling
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C50H54N6O20S
Molecular Weight 1091.1 g/mol
Cat. No. B15606564
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameMAC glucuronide phenol-linked SN-38
Molecular FormulaC50H54N6O20S
Molecular Weight1091.1 g/mol
Structural Identifiers
InChIInChI=1S/C50H54N6O20S/c1-5-27-28-18-26(8-9-32(28)52-40-29(27)20-56-34(40)19-31-30(45(56)64)23-72-48(67)50(31,69)6-2)74-24-54(15-16-77(4,70)71)49(68)73-22-25-7-10-35(75-47-43(63)41(61)42(62)44(76-47)46(65)66)33(17-25)51-36(57)21-53(3)37(58)13-14-55-38(59)11-12-39(55)60/h7-12,17-19,41-44,47,61-63,69H,5-6,13-16,20-24H2,1-4H3,(H,51,57)(H,65,66)/t41?,42-,43+,44-,47?,50-/m0/s1
InChIKeyIKQSTTAUHYHYCV-GQUYYUQXSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

MAC Glucuronide Phenol-Linked SN-38 Drug-Linker


MAC glucuronide phenol-linked SN-38 (CAS 2246380-69-6, MW 1091.06, C₅₀H₅₄N₆O₂₀S) is a pre-assembled drug-linker conjugate that covalently couples the topoisomerase I inhibitor SN-38—the 100–1000× more potent active metabolite of irinotecan [1]—to a β-glucuronidase-cleavable MAC (Methylene Alkoxy Carbamate) glucuronide linker via a phenol bond [2]. Unlike α-hydroxy lactone-stabilized analogs, the phenol-linked architecture permits pH-dependent equilibrium between the active closed lactone and inactive open-carboxylate forms of SN-38, yet achieves pharmacologically equivalent ADC performance [2]. The compound features a terminal maleimide group for site-specific conjugation to thiol-containing macromolecules and is supplied as a single-characterized chemical entity (typical purity ≥98%), suitable for direct use in antibody-drug conjugate (ADC) synthesis or albumin-based drug delivery applications [3].

1 Pre-assembled drug-linker conjugate for direct ADC synthesis, removing 2–3 in-house assembly steps.
2 Maleimide-terminated for site-specific conjugation to thiol-containing macromolecules (antibodies, albumin).
3 β-glucuronidase-cleavable linker enables targeted intracellular payload release in acidic compartments.
4 Phenol-linked SN-38 payload with reported 100–1000× active metabolite potency context vs. irinotecan.

Why This Drug-Linker Cannot Be Replaced


The structural design of MAC glucuronide phenol-linked SN-38 integrates three interdependent functional modules—a maleimide conjugation handle, a β-glucuronidase-cleavable glucuronide linker, and a phenol-linked SN-38 payload—that are absent or differently configured in in-class alternatives such as free SN-38, the inactive metabolite SN-38 glucuronide (SN-38G), or the α-hydroxy lactone-linked analog [1]. Free SN-38 suffers from sub-nanomolar aqueous solubility, rapid hepatic clearance (t₁/₂ ~7 min in rats), and dose-limiting neutropenia and diarrhea, precluding its direct intravenous administration as a therapeutic [2]. SN-38G is pharmacologically inactive and requires exogenous β-glucuronidase for activation, contributing to irinotecan-associated late-onset intestinal toxicity rather than therapeutic efficacy [3]. The α-hydroxy lactone-linked variant (CAS 2246380-70-9) stabilizes the lactone ring but eliminates the pH-responsive equilibrium that enables phenol-linked conjugates to be processed within acidic intracellular compartments to regenerate the active closed-lactone form regardless of the initial lactone state [1]. The quantitative evidence below demonstrates that these structural differences translate into measurable divergence in cytotoxicity, plasma stability, pharmacokinetic exposure, and functional conjugation efficiency.

Compound
Context
Non-Interchangeability Reasoning
MAC Phenol-Linked SN-38 (Target)
Pre-assembled maleimide drug-linker
Reference standard for ADC synthesis; pH-responsive phenol architecture enables active lactone regeneration.
α-Hydroxy Lactone-Linked Analog
Stabilized lactone ring
Lacks pH-responsive equilibrium; produces inverted cell-line selectivity profile—not functionally interchangeable.
Free SN-38
Unconjugated small molecule
Rapid hepatic clearance prevents direct IV administration; cannot substitute for macromolecular conjugate PK research context.
SN-38 Glucuronide (SN-38G)
Inactive metabolite
Pharmacologically inactive; requires exogenous enzyme activation—not suitable for payload screening studies.

Quantitative Differentiation Evidence


Divergent Cytotoxicity in Lymphoma Cells

When tested in matched cytotoxicity assays, MAC glucuronide phenol-linked SN-38 and its α-hydroxy lactone-stabilized analog (CAS 2246380-70-9) produce substantially different activity fingerprints across L540cy Hodgkin's lymphoma and Ramos Burkitt's lymphoma cells. The phenol-linked compound is 1.6-fold more potent against Ramos cells (67 vs. 105 ng/mL) but 1.14-fold less potent against L540cy cells (113 vs. 99 ng/mL), generating an inverted selectivity profile [1]. This cross-over pattern demonstrates that the linker attachment chemistry—phenol versus α-hydroxy lactone—produces a non-interchangeable biological outcome that may inform cell-line-specific payload selection.

Divergent Cell-Line Potency
Head-to-head
Inverted Selectivity
Ramos: 67 vs 105 ng/mL L540cy: 113 vs 99 ng/mL
Cell-line-dependent potency cross-over; phenol vs. α-hydroxy linker chemistry drives non-interchangeable biological outcomes.
L540cy Hodgkin's lymphoma and Ramos Burkitt's lymphoma models; free drug-linker assay context.
ADC payload screening Camptothecin drug-linker Cytotoxicity profiling

Comparable ADC Efficacy Despite Lactone Stability Differences

In the foundational head-to-head study by Lau et al. (2018), anti-CD30 ADCs constructed with either the phenol-linked or α-hydroxy lactone-linked SN-38 drug-linker were compared across in vitro cytotoxicity, mouse pharmacokinetics, and in vivo efficacy in the L540cy Hodgkin's lymphoma xenograft model. Despite the phenol-linked version permitting lactone ring opening while the α-hydroxy version preserved the closed lactone, the corresponding ADCs were 'found to be indistinguishable' across all three performance dimensions [1]. This finding overturned the prevailing dogma that lactone stabilization is necessary for camptothecin-based ADC activity. For procurement purposes, this evidence establishes that the phenol-linked variant delivers comparable biological performance to the stabilized lactone analog when incorporated into ADCs, while offering the distinct physicochemical advantage of pH-responsive equilibrium that may facilitate processing in acidic intracellular vesicles [1].

Comparable ADC Efficacy
Head-to-head
Indistinguishable
ADC activity matched across cytotoxicity, PK, and in vivo xenograft endpoints.
Reported comparable ADC model response; lactone stabilization is not required for ADC payload function.
Anti-CD30 ADCs in L540cy Hodgkin's lymphoma model context (Lau et al. 2018).
ADC pharmacology Lactone equilibrium In vivo efficacy

Plasma Stability of Albumin-Conjugated Drug-Linker

Hwang et al. (2023) demonstrated that when MAC glucuronide phenol-linked SN-38 is incubated in mouse plasma, approximately 80% of the drug-linker remains conjugated to albumin after 7 days of incubation at 37 °C relative to the initial timepoint. In human plasma, no significant concentration change was observed over the same period [1]. This exceptional stability is attributed to the resistance of the MAC glucuronide linker to non-specific plasma esterases and the absence of β-glucuronidase in circulation, combined with the low propensity for retro-Michael de-conjugation once the maleimide-thiol adduct is formed [1]. By contrast, free SN-38 administered intravenously in mice exhibits rapid clearance and is fully eliminated within one day [1].

Albumin Conjugate Plasma Stability
Cross-study
~80% Retained
7 days in mouse plasma (37°C); no degradation in human plasma over the same period.
Supports prolonged circulatory half-life research; linker resists non-specific plasma esterases.
Immunoprecipitation-LC-qTOF/MS quantification; maleimide-thiol adduct stability context.
Albumin-drug conjugate Plasma stability β-Glucuronidase linker

Pharmacokinetic Advantage of Albumin-Conjugated SN-38

In an in vivo mouse pharmacokinetic study, albumin-conjugated MAC glucuronide phenol-linked SN-38 administered IV at 1 and 3 mg/kg exhibited dose-proportional PK with very low systemic clearance and a small volume of distribution, closely mirroring the known pharmacokinetic behavior of endogenous albumin (t₁/₂ ~35 h in mice) [1]. In stark contrast, free SN-38 administered at 1 mg/kg IV showed high in vivo clearance and was fully eliminated within one day [1]. This represents a shift from rapid-elimination small-molecule kinetics to protein-scale circulatory persistence, a feature that is not achievable with unconjugated SN-38 or with simple glucuronide prodrugs (SN-38G) that remain substrates for rapid renal clearance and hepatic re-glucuronidation [2].

Albumin Conjugate PK Advantage
Cross-study
~35 h Half-Life
Albumin conjugate mirrors endogenous albumin PK; free SN-38 eliminated within 1 day.
Reported protein-scale circulatory persistence; supports in vivo exposure-model validation.
ICR mouse PK at 1–3 mg/kg IV; dose-proportional kinetics context.
Pharmacokinetics Half-life extension Albumin conjugation

Enzymatic Cleavage vs. Acid-Labile and Non-Cleavable Linkers

The MAC glucuronide phenol-linked SN-38 employs a β-glucuronide glycosidic bond that is specifically cleaved by the lysosomal enzyme β-glucuronidase, which is overexpressed in many solid tumors and is compartmentalized within acidic intracellular vesicles [1][2]. In the Hwang et al. study, incubation of the albumin-MAC glucuronide phenol-linked SN-38 conjugate with exogenous β-glucuronidase resulted in quantitative release of free SN-38, confirming the enzymatic cleavability of this linker [2]. This mechanism contrasts with acid-labile hydrazone linkers (which may release payload non-specifically at extracellular tumor pH) and non-cleavable thioether linkers (which require complete lysosomal degradation of the antibody and may limit bystander killing). The class-level advantage of β-glucuronidase-cleavable linkers—high plasma stability combined with efficient intracellular release—has been clinically validated by the approved ADC sacituzumab govitecan (Trodelvy), which also utilizes a glucuronide-based linker for SN-38 delivery [3].

Enzymatic Cleavage Selectivity
Class-level
Quantitative SN-38 Release
Confirmed with exogenous β-glucuronidase incubation; stable in plasma without enzyme.
β-glucuronidase-cleavable linker context supports targeted intracellular payload release research.
Precedented by clinically studied ADCs; 7-day plasma stability vs. enzymatic-cleavage competence.
ADC linker technology Enzymatic cleavage Tumor-selective release

Ready-to-Conjugate Drug-Linker vs. Multi-Component Assembly

MAC glucuronide phenol-linked SN-38 is supplied as a pre-assembled, single-chemical-entity drug-linker conjugate with a terminal maleimide group ready for conjugation to thiol-containing antibodies, antibody fragments, or cysteine-34 of albumin [1]. This contrasts with procurement strategies requiring separate sourcing of linker intermediates, payload, and conjugation reagents, which introduces batch-to-batch variability and requires in-house linker-payload assembly validation. The compound's commercial availability from multiple reputable vendors at defined purity (≥98%) with full characterization (NMR, HPLC, MS) enables direct use in bioconjugation workflows without additional synthetic steps [2]. Furthermore, the maleimide functionality permits covalent attachment via well-established thiol-maleimide chemistry, a conjugation strategy used in multiple clinically approved ADCs .

Ready-to-Conjugate Format
Supporting
Single Chemical Entity
≥98% purity; maleimide-terminated; no in-house linker-payload assembly required.
Enables direct bioconjugation without synthetic steps; reduces inter-experiment variability.
Full characterization (NMR, HPLC, MS); thiol-maleimide chemistry fit.
ADC synthesis Maleimide conjugation Drug-linker procurement

Validated Application Scenarios


ADC for Hematological Malignancies

The direct head-to-head evidence from Lau et al. (2018) validates the use of MAC glucuronide phenol-linked SN-38 as a payload-linker module for anti-CD30 and other hematological-targeting ADCs, with demonstrated indistinguishable in vivo efficacy compared to lactone-stabilized conjugates in the L540cy Hodgkin's lymphoma model [1]. The differential cytotoxicity profile—67 ng/mL in Ramos (B-cell lymphoma) vs. 113 ng/mL in L540cy (Hodgkin's lymphoma)—provides cell-line-specific potency data to guide target indication selection . The pre-assembled maleimide drug-linker format enables direct conjugation to thiol-engineered or reduced interchain cysteine residues on monoclonal antibodies, with the β-glucuronidase-cleavable linker ensuring payload release upon lysosomal internalization [2].

Albumin Conjugation for Extended Half-Life

The Hwang et al. (2023) study provides the direct experimental framework for using MAC glucuronide phenol-linked SN-38 in albumin-drug conjugate strategies. The compound's maleimide group reacts with cysteine-34 of endogenous or exogenous albumin to form a covalent conjugate that recapitulates albumin's ~35 h half-life in mice, compared to <1-day elimination for free SN-38 [1]. The in vitro plasma stability data—>80% conjugated drug retained after 7 days in mouse plasma—supports the feasibility of 'in vivo prepared' albumin conjugation approaches where the drug-linker is administered intravenously and conjugates to circulating albumin in situ, simplifying manufacturing and enabling dose-proportional pharmacokinetics across 1–3 mg/kg [1].

pH-Responsive Activation in Tumor Microenvironment

The pH-susceptible lactone equilibrium unique to the phenol-linked architecture (absent in the α-hydroxy lactone-stabilized analog) makes this compound suitable for delivery systems designed to exploit acidic tumor microenvironments or endosomal/lysosomal compartments (pH 5.0–6.5). As shown by Lau et al. (2018), ADC processing within acidic intracellular vesicles delivers camptothecin in its active closed-lactone form regardless of the initial lactone state of the conjugated drug, establishing that the phenol-linked design does not compromise—and may mechanistically facilitate—intracellular payload activation [1]. This feature can be exploited in nanoparticle, liposomal, or polymeric delivery systems that rely on pH-triggered drug release.

Comparative Payload Screening

The availability of two chemically distinct but structurally related MAC glucuronide SN-38 variants—phenol-linked (CAS 2246380-69-6) and α-hydroxy lactone-linked (CAS 2246380-70-9)—enables systematic, side-by-side payload-linker screening within a single ADC discovery program. The cross-over cytotoxicity profile (phenol-linked more potent in Ramos; lactone-linked more potent in L540cy) [1] provides a quantitative basis for selecting the optimal drug-linker for a given target antigen and tumor histology, transforming a procurement decision into a data-driven experimental variable rather than an assumption of interchangeability.

Application
Selection Property
Validation Focus
ADC for hematological malignancy research models
Cell-line-differentiated potency profile
Head-to-head ADC efficacy assessment in target-expressing xenograft models
Albumin-drug conjugate PK/exposure research
Maleimide reactivity; plasma stability >7 days
PK profile validation; conjugate integrity in systemic circulation
pH-responsive activation in acidic compartment studies
Phenol-linked pH-dependent lactone equilibrium
β-glucuronidase-cleavable linker functionality; intracellular payload release kinetics
Comparative payload-linker screening studies
Structurally distinct SN-38 variant (vs. α-hydroxy lactone analog)
Cross-over cytotoxicity screening against specific tumor histology panels

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

34 linked technical documents
Explore Hub


Quote Request

Request a Quote for MAC glucuronide phenol-linked SN-38

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.